Cas no 2138438-07-8 ({2'-chloro-7',8'-dihydro-5'H-spirocyclopropane-1,6'-quinoline-4'-yl}methanol)

• Product Name: {2'-chloro-7',8'-dihydro-5'H-spirocyclopropane-1,6'-quinoline-4'-yl}methanol
• CAS No: 2138438-07-8
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• CID: 5772171
• PubChem ID: 165787968
• Update Time: 2025-06-14

{2'-chloro-7',8'-dihydro-5'H-spirocyclopropane-1,6'-quinoline-4'-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 2138438-07-8
• {2'-chloro-7',8'-dihydro-5'H-spiro[cyclopropane-1,6'-quinoline]-4'-yl}methanol
• EN300-1129326
• {2'-chloro-7',8'-dihydro-5'H-spirocyclopropane-1,6'-quinoline-4'-yl}methanol

• Inchi： 1S/C12H14ClNO/c13-11-5-8(7-15)9-6-12(3-4-12)2-1-10(9)14-11/h5,15H,1-4,6-7H2
• InChI Key： PLVYLHHYRFYCPE-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=C2C(CCC3(C2)CC3)=N1

Computed Properties

• Exact Mass: 223.0763918g/mol
• Monoisotopic Mass: 223.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Additional information on {2'-chloro-7',8'-dihydro-5'H-spirocyclopropane-1,6'-quinoline-4'-yl}methanol

Comprehensive Overview of {2'-Chloro-7',8'-Dihydro-5'H-Spirocyclopropane-1,6'-Quinoline-4'-yl}Methanol (CAS No. 2138438-07-8)

The compound {2'-chloro-7',8'-dihydro-5'H-spirocyclopropane-1,6'-quinoline-4'-yl}methanol (CAS No. 2138438-07-8) is a structurally unique spirocyclic quinoline derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its molecular architecture combines a spirocyclopropane moiety with a dihydroquinoline scaffold, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the demand for novel heterocyclic compounds like {2'-chloro-7',8'-dihydro-5'H-spirocyclopropane-1,6'-quinoline-4'-yl}methanol has surged, driven by advancements in targeted therapy and precision medicine. This compound’s chloro-substituted quinoline core aligns with trends in developing small-molecule inhibitors for oncology and infectious diseases. Its spirocyclic design also enhances metabolic stability, a critical factor in drug-likeness optimization, a topic frequently searched in AI-driven drug development forums.

Synthetic routes to CAS No. 2138438-07-8 often involve multicomponent reactions or catalyzed cyclizations, reflecting the growing emphasis on green chemistry and atom economy. Laboratories prioritize high-yield protocols to meet the needs of high-throughput screening, another trending keyword in pharmaceutical R&D. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its purity, a requirement underscored by regulatory guidelines like ICH Q3D.

Beyond therapeutics, {2'-chloro-7',8'-dihydro-5'H-spirocyclopropane-1,6'-quinoline-4'-yl}methanol is explored in material science for its photophysical properties. Its rigid spirocyclic framework may contribute to organic electronics, such as OLEDs or sensors, aligning with searches for sustainable materials. The compound’s methanol-functionalized side chain further allows derivatization, a feature leveraged in polymer chemistry and catalysis.

Safety and handling of CAS No. 2138438-07-8 adhere to standard laboratory practices, with no reported hazards under normal conditions. Its stability profile makes it suitable for long-term storage, a practical concern for industrial-scale applications. As interest in spirocyclic scaffolds grows—evidenced by PubMed and patent database trends—this compound exemplifies the intersection of innovation and practical utility in modern chemistry.